Cas no 1804036-42-7 (3-Ethoxy-5-ethylphenylpropanal)

• Product Name: 3-Ethoxy-5-ethylphenylpropanal
• CAS No: 1804036-42-7
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 4961878
• Update Time: 2025-05-19

3-Ethoxy-5-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-ethylphenylpropanal

• Inchi： 1S/C13H18O2/c1-4-11-6-12(10(3)9-14)8-13(7-11)15-5-2/h6-10H,4-5H2,1-3H3
• InChI Key： YQVVDIWOKPGHOK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(CC)C=C(C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 191
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on 3-Ethoxy-5-ethylphenylpropanal

3-Ethoxy-5-ethylphenylpropanal: A Comprehensive Overview

3-Ethoxy-5-ethylphenylpropanal (CAS No. 1804036-42-7) is a versatile aromatic aldehyde compound that has garnered significant attention in the fields of organic chemistry, fragrance development, and material science. This compound, characterized by its unique molecular structure, has been the subject of extensive research due to its potential applications in various industries.

The molecular structure of 3-Ethoxy-5-ethylphenylpropanal consists of a phenyl ring substituted with an ethoxy group at the 3-position and an ethyl group at the 5-position, with a propanal chain attached to the ring. This arrangement imparts the compound with distinct chemical properties, including its reactivity, solubility, and volatility. Recent studies have highlighted its ability to participate in various organic reactions, making it a valuable intermediate in the synthesis of complex molecules.

One of the most notable applications of 3-Ethoxy-5-ethylphenylpropanal is in the fragrance industry. Its pleasant aroma profile has made it a popular choice for perfumers seeking to create unique and appealing scent formulations. Researchers have explored its compatibility with other fragrance components, demonstrating its potential to enhance the overall sensory experience of consumer products such as cosmetics, detergents, and personal care items.

In addition to its role in fragrance development, 3-Ethoxy-5-ethylphenylpropanal has shown promise in material science applications. Recent advancements in polymer chemistry have utilized this compound as a building block for synthesizing novel polymers with improved mechanical and thermal properties. Its ability to undergo polymerization under specific conditions has opened new avenues for developing high-performance materials suitable for industrial use.

The synthesis of 3-Ethoxy-5-ethylphenylpropanal involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. These advancements have made 3-Ethoxy-5-ethylphenylpropanal more accessible for both academic and commercial purposes.

From an environmental standpoint, the ecological impact of 3-Ethoxy-5-ethylphenylpropanal has been a topic of interest. Studies have evaluated its biodegradability and toxicity profiles, providing insights into its safe handling and disposal. These findings are crucial for ensuring that its use aligns with sustainability goals and regulatory standards.

In conclusion, 3-Ethoxy-5-ethylphenylpropanal (CAS No. 1804036-42-7) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, position it as a key player in the development of innovative solutions in organic chemistry and beyond.